Cas no 681224-72-6 (2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 681224-72-6
• MF: C₁₅H₁₇N₃O₂S₃
• MW: 367.509379148483
• CID: 6085646
• PubChem ID: 2158846
• Update Time: 2025-07-14

2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide
• 2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-N-(4-(thiophen-2-yl)thiazol-2-yl)acetamide
• Acetamide, 2-[[2-oxo-2-(1-pyrrolidinyl)ethyl]thio]-N-[4-(2-thienyl)-2-thiazolyl]-
• 681224-72-6
• SR-01000007112
• SR-01000007112-1
• 2-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]acetamide
• HMS1644L04
• F0558-0227
• AKOS002048517
• Oprea1_105248
• CCG-193401
• 2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C15H17N3O2S3/c19-13(9-21-10-14(20)18-5-1-2-6-18)17-15-16-11(8-23-15)12-4-3-7-22-12/h3-4,7-8H,1-2,5-6,9-10H2,(H,16,17,19)
• InChI Key： ZEATZGPJUJMZTB-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2SC=CC=2)=CS1)(=O)CSCC(=O)N1CCCC1

Computed Properties

• Exact Mass: 367.04829031g/mol
• Monoisotopic Mass: 367.04829031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.433±0.06 g/cm3(Predicted)
• pka: 7.95±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide

Professional Introduction to Compound with CAS No. 681224-72-6 and Product Name: 2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide

The compound with the CAS number 681224-72-6 and the product name 2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a pyrrolidinyl moiety, a thiophenyl ring, and a thiazole core, contribute to its unique chemical properties and biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The thiazole scaffold, in particular, has been extensively studied for its role in various biological processes. Compounds containing thiazole rings have shown promise in treating a wide range of diseases, including infectious diseases, inflammatory conditions, and even certain types of cancer. The incorporation of a pyrrolidinyl group into the molecular structure further enhances the pharmacological potential of this compound by improving its solubility and bioavailability.

The sulfanyl group present in the molecule also plays a crucial role in its biological activity. Sulfanyl groups are known to exhibit various pharmacological effects, including anti-inflammatory, antimicrobial, and antiviral properties. The specific arrangement of these functional groups within the molecule contributes to its unique interaction with biological targets, making it a valuable candidate for further investigation.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules containing thiazole and pyrrolidinyl moieties can interact with specific receptors in the brain, potentially leading to new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and depression. The presence of a thiophenyl ring further enhances its potential by providing additional binding sites for these receptors.

Furthermore, the compound's structure suggests that it may possess significant anti-cancer properties. Thiazole derivatives have been shown to inhibit the growth of various cancer cell lines by interfering with key cellular processes such as DNA replication and cell signaling. The pyrrolidinyl group may also contribute to this effect by modulating enzyme activity within cancer cells.

In terms of synthesis, the preparation of 2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the thiazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps are then performed to introduce the pyrrolidinyl and thiophenyl groups, followed by acetylation to complete the molecular structure.

The use of advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry is essential for characterizing the compound's structure and confirming its identity. These techniques provide detailed information about the chemical environment of each atom within the molecule, allowing researchers to validate their synthetic pathways and ensure that they have obtained the correct product.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity. This includes in vitro assays that measure its interaction with specific enzymes and receptors, as well as in vivo studies that assess its efficacy in animal models. These studies provide valuable insights into the compound's potential therapeutic applications and help guide further development efforts.

The development of new pharmaceuticals is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. Each stage of drug development builds upon previous findings to create a comprehensive understanding of how a compound interacts with biological systems. The research surrounding 2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide exemplifies this collaborative approach by integrating insights from multiple disciplines.

In conclusion, compounds like those with CAS number 681224-72-6 represent promising candidates for future therapeutics due to their unique structural features and biological activities. The combination of a pyrrolidinyl, thiophenyl, and thiazole core provides a rich framework for exploring new pharmacological targets. As research continues to uncover more about their mechanisms of action and potential applications, these compounds are poised to make significant contributions to human health.